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Introduction

SC144 is a first-in-class, orally active small-molecule inhibitor of glycoprotein 130 (gp130), a

crucial signal-transducing receptor for the interleukin-6 (IL-6) family of cytokines.[1][2][3] By

binding to gp130, SC144 induces its phosphorylation and deglycosylation, which in turn

abrogates the phosphorylation and nuclear translocation of STAT3 (Signal Transducer and

Activator of Transcription 3).[1][2] This disruption of the gp130/STAT3 signaling pathway

ultimately leads to the inhibition of downstream gene expression, resulting in cell-cycle arrest,

anti-angiogenesis, and apoptosis in cancer cells.[1][2] SC144 has demonstrated potent

cytotoxicity against a variety of cancer cell lines, including those resistant to conventional

chemotherapies.[2][4] These application notes provide detailed protocols for assessing the in

vitro cytotoxicity of SC144 using common and reliable cell-based assays.

Data Presentation
The cytotoxic effects of SC144 have been quantified in various human cancer cell lines. The

half-maximal inhibitory concentration (IC50) values, a measure of the potency of a substance in

inhibiting a specific biological or biochemical function, are summarized below.
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Cell Line Cancer Type IC50 (µM)

OVCAR-8 Ovarian Cancer 0.72

OVCAR-5 Ovarian Cancer 0.49

OVCAR-3 Ovarian Cancer 0.95

MDA-MB-468 Breast Cancer 0.7

MCF-7 Breast Cancer 1.7

MDA-MB-435 Breast Cancer 4.0

NCI/ADR-RES
Doxorubicin-Resistant Breast

Cancer

Not specified, but showed

excellent activity

Table 1: IC50 values of SC144 in various human cancer cell lines as determined by MTT assay.

Data indicates a dose-dependent cytotoxic effect.[1][5]

Signaling Pathway
The mechanism of action of SC144 involves the inhibition of the gp130 signaling pathway,

which is often constitutively activated in cancer cells. The binding of IL-6 to its receptor (IL-6R)

leads to the dimerization of gp130 and the activation of associated Janus kinases (JAKs). JAKs

then phosphorylate STAT3, which dimerizes and translocates to the nucleus to regulate the

transcription of genes involved in cell survival, proliferation, and angiogenesis. SC144 disrupts

this cascade by targeting gp130.
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4. Cytotoxicity Assessment

Start

1. Cell Seeding
(e.g., OVCAR-8, Caov-3)

2. SC144 Treatment
(0.5 - 2 µM for 24-72h)

3. Incubation
(37°C, 5% CO2)

MTT Assay
(Metabolic Activity)

LDH Assay
(Membrane Integrity)

Annexin V Assay
(Apoptosis)

5. Data Analysis
(IC50, % Viability)

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b2953520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2953520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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